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Compound of Interest

Compound Name: Allyltriethylsilane

Cat. No.: B186969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyltriethylsilane is an organosilicon compound that serves as a versatile reagent in organic

synthesis. As a nucleophilic source of the allyl group, it participates in a variety of carbon-

carbon bond-forming reactions, most notably the Hosomi-Sakurai allylation. This technical

guide provides a comprehensive overview of the chemical and physical properties, synthesis,

key reactions, and safety considerations for allyltriethylsilane. Detailed experimental

protocols for its synthesis and application in allylation reactions are presented, alongside

spectroscopic data to aid in its characterization. The information is intended to be a valuable

resource for researchers in organic chemistry and drug development.

Chemical and Physical Properties
Allyltriethylsilane is a colorless liquid with properties analogous to other trialkylallylsilanes.

The quantitative physical and chemical data for allyltriethylsilane are summarized in the table

below.
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Property Value

CAS Number 17898-21-4

Molecular Formula C₉H₂₀Si

Molecular Weight 156.34 g/mol

Appearance Colorless liquid

Boiling Point 168 °C

Density 0.79 g/mL at 20 °C

Refractive Index (n²⁰/D) 1.44

Flash Point 39 °C

Purity (typical) >97.0% (GC)

Synthesis of Allyltriethylsilane
The most common method for the synthesis of allyltriethylsilane involves the reaction of a

triethylsilyl halide with an allyl Grignard reagent.
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Starting Materials

Allyl Bromide Allylmagnesium
Bromide

  + Mg, Ether  

Mg

Anhydrous
Ether

Allyltriethylsilane  + Triethylchlorosilane  

Triethylchlorosilane

MgBrCl

Reactants

Aldehyde or Ketone Activated Carbonyl
Complex

  + Lewis Acid  

Lewis Acid
(e.g., TiCl4)

β-Silyl Carbocation
Intermediate

  + Allyltriethylsilane  

Allyltriethylsilane

Homoallylic Alcohol  Elimination of R3SiX   Aqueous
Workup
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Start: Reaction Setup
(Inert Atmosphere)

Add Substrate and Solvent

Cool to Reaction Temperature
(e.g., -78 °C)

Add Lewis Acid

Add Allyltriethylsilane

Stir for Specified Time

Quench Reaction

Workup and Extraction

Dry Organic Layer

Purification
(e.g., Chromatography)

Isolated Product
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To cite this document: BenchChem. [An In-depth Technical Guide to Allyltriethylsilane (CAS
Number 17898-21-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b186969#allyltriethylsilane-cas-number-17898-21-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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